Cas no 65887-08-3 (2-(Methylthiomethyl)-3-phenylpropenal)

2-(Methylthiomethyl)-3-phenylpropenal is an organic compound featuring a phenylpropenal backbone substituted with a methylthiomethyl group at the 2-position. This structure imparts reactivity useful in synthetic organic chemistry, particularly in the formation of sulfur-containing intermediates. The presence of both an aldehyde and a thioether moiety allows for versatile applications in heterocyclic synthesis and as a building block for fragrances or agrochemicals. Its conjugated system enhances stability while maintaining reactivity toward nucleophiles. The compound is typically handled under controlled conditions due to its potential sensitivity to oxidation and polymerization. It serves as a valuable precursor in fine chemical and pharmaceutical research.
2-(Methylthiomethyl)-3-phenylpropenal structure
65887-08-3 structure
Product Name:2-(Methylthiomethyl)-3-phenylpropenal
CAS No:65887-08-3
MF:C11H12OS
MW:192.277381896973
CID:58399
PubChem ID:16204499
Update Time:2025-06-09

2-(Methylthiomethyl)-3-phenylpropenal Chemical and Physical Properties

Names and Identifiers

    • 2-(Methylthiomethyl)-3-phenylpropenal
    • 2-benzyl-3-sulfanylbut-1-en-1-one
    • FEMA 3717
    • (2E)-2-(methylthiomethyl)-3-phenyl-2-propenal
    • 65887-08-3
    • Q27285123
    • 2-(methylsulfanylmethyl)-3-phenyl-prop-2-enal
    • AKOS006277392
    • 2-(METHYLSULFANYLMETHYL)-3-PHENYL-2-PROPENAL, (2E)-
    • 2-((Methylthio)methyl)-3-phenyl-2-propenal
    • (E)-2-(methylthiomethyl)-3-phenylacrylaldehyde
    • 2-(METHYLTHIOMETHYL)-3-PHENYL-2-PROPENAL, (2E)-
    • A835263
    • FEMA NO. 3717, E-
    • NZE546O418
    • 2-(METHYLSULFANYLMETHYL)-3-PHENYLPROP-2-ENAL, (E)-
    • (2E)-2-[(methylsulfanyl)methyl]-3-phenylprop-2-enal
    • (E)-2-(methylsulfanylmethyl)-3-phenylprop-2-enal
    • NS00124683
    • Inchi： 1S/C11H12OS/c1-13-9-11(8-12)7-10-5-3-2-4-6-10/h2-8H,9H2,1H3/b11-7+
    • InChI Key： QJDHQEQDIWDMOT-YRNVUSSQSA-N
    • SMILES： S(C)C/C(/C=O)=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 192.06100
  • Monoisotopic Mass: 192.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4A^2
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.101
  • Boiling Point: 349.4 °C at 760 mmHg
  • Flash Point: 188.8 °C
  • Refractive Index: 1.596
  • PSA: 42.37000
  • LogP: 2.63190
  • FEMA: 3717 | 2-(METHYLTHIOMETHYL)-3-PHENYLPROPENAL

2-(Methylthiomethyl)-3-phenylpropenal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AH13671-100mg
2-(METHYLTHIOMETHYL)-3-PHENYLPROPENAL
 65887-08-3
100mg
 $1203.00 2024-04-19

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